Cas no 2168941-54-4 (8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane)
8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane
- EN300-1279163
- 2168941-54-4
- 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane
-
- Inchi: 1S/C11H15NO2/c1-3-10(13-7-1)9-4-8-14-11(12-9)5-2-6-11/h1,3,7,9,12H,2,4-6,8H2
- InChI Key: CNMQPBUFVDWLGO-UHFFFAOYSA-N
- SMILES: O1CCC(C2=CC=CO2)NC21CCC2
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.4Ų
8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279163-0.05g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 0.05g |
$1464.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-0.1g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 0.1g |
$1533.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-0.25g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 0.25g |
$1604.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-0.5g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 0.5g |
$1673.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-1.0g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 1g |
$1742.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-2.5g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 2.5g |
$3417.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-5.0g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 5g |
$5056.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-10.0g |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 10g |
$7497.0 | 2023-06-08 | ||
| Enamine | EN300-1279163-50mg |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 50mg |
$1464.0 | 2023-10-01 | ||
| Enamine | EN300-1279163-100mg |
8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane |
2168941-54-4 | 100mg |
$1533.0 | 2023-10-01 |
8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane
8-(Furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168941-54-4): A Comprehensive Overview
8-(Furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168941-54-4) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This spirocyclic structure combines a furan moiety with an oxa-azaspiro framework, offering versatile chemical properties and potential applications. The compound's molecular formula is C11H15NO2, and its intricate architecture makes it a valuable intermediate for drug discovery and functional materials.
The growing interest in spirocyclic compounds like 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane stems from their ability to mimic bioactive natural products and enhance drug-like properties. Researchers are particularly drawn to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing pharmacokinetics in modern therapeutics. Recent studies highlight its potential as a scaffold for central nervous system (CNS) targeting molecules, aligning with current pharmaceutical trends toward neurological disorder treatments.
From a synthetic chemistry perspective, CAS 2168941-54-4 represents an excellent example of furan-containing spirocycles that demonstrate remarkable stability under physiological conditions. Its 5-oxa-9-azaspiro[3.5]nonane core provides structural rigidity while the furan-2-yl substituent offers sites for further functionalization. This dual characteristic makes it particularly valuable for fragment-based drug design (FBDD) approaches that dominate contemporary medicinal chemistry.
The compound's applications extend beyond pharmaceuticals. Materials scientists are investigating 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane as a building block for organic electronic materials. The furan heterocycle's electron-rich nature combined with the spiro system's conformational control creates opportunities for developing novel conjugated polymers with tailored optoelectronic properties. This aligns with global research into sustainable organic semiconductors for flexible electronics and energy storage solutions.
Analytical characterization of 2168941-54-4 reveals interesting physicochemical properties. The compound typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents. Advanced spectroscopic techniques (NMR, HRMS) confirm its structural integrity, while computational studies predict favorable drug-likeness parameters according to Lipinski's rule of five. These attributes position it as a promising candidate for further lead compound optimization in drug development pipelines.
Market trends indicate rising demand for specialized spirocyclic building blocks like 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane. Pharmaceutical companies increasingly seek novel heterocycles to expand their intellectual property portfolios, especially in competitive therapeutic areas such as neurodegenerative diseases and metabolic disorders. The compound's CAS 2168941-54-4 serves as a key identifier in patent applications and material transfer agreements within the industry.
Environmental and safety profiles of 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane have been carefully evaluated. While comprehensive toxicological data remains limited due to its research-stage status, preliminary studies suggest it follows standard handling protocols for laboratory chemicals. Researchers emphasize proper personal protective equipment (PPE) when working with this compound, particularly during scale-up procedures in synthetic workflows.
Future research directions for 2168941-54-4 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's structural features could facilitate innovative approaches in targeted protein degradation – a cutting-edge strategy in oncology drug discovery. Additionally, its application in metal-organic frameworks (MOFs) design represents an emerging interdisciplinary research avenue combining chemistry and materials science.
For synthetic chemists, 8-(furan-2-yl)-5-oxa-9-azaspiro[3.5]nonane offers multiple handles for diversification. The furan ring allows for electrophilic aromatic substitutions, while the spirocyclic nitrogen can participate in various N-functionalization reactions. Recent literature demonstrates successful derivatization at both positions, enabling the creation of diverse molecular libraries for high-throughput screening programs in academic and industrial settings.
In conclusion, CAS 2168941-54-4 represents a fascinating case study in modern heterocyclic chemistry. Its unique spiro[3.5]nonane architecture combined with the versatile furan-2-yl group creates numerous opportunities across pharmaceutical and materials science domains. As research continues to uncover new applications for this compound, its importance as a specialized chemical building block will likely grow in parallel with advancements in drug discovery and functional materials development.
2168941-54-4 (8-(furan-2-yl)-5-oxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)